![molecular formula C14H13ClFNO4S B4422555 N-(4-chloro-2-fluorophenyl)-3,4-dimethoxybenzenesulfonamide](/img/structure/B4422555.png)
N-(4-chloro-2-fluorophenyl)-3,4-dimethoxybenzenesulfonamide
Overview
Description
N-(4-chloro-2-fluorophenyl)-3,4-dimethoxybenzenesulfonamide is a compound of interest due to its sulfonamide moiety, which is a key pharmacophore in many therapeutic agents. This compound, like its analogs, is researched for its potential in various applications, including anti-cancer properties, despite the exclusion of drug use and dosage from this analysis.
Synthesis Analysis
The synthesis of sulfonamide compounds, including those with complex moieties such as this compound, involves multiple steps, including the activation of the sulfonamide group and subsequent reactions with aryl or alkyl halides. These processes are crucial for incorporating the desired functional groups into the sulfonamide scaffold, thereby altering its chemical and physical properties for specific applications (Mun et al., 2012).
Molecular Structure Analysis
Molecular structure analysis of sulfonamide compounds, including this compound, reveals that their activity and selectivity can be significantly influenced by the presence and positioning of substituents on the benzene ring. Crystal structure analysis has shown that different sulfonamide derivatives exhibit varied supramolecular architectures, influenced by weak intermolecular interactions, which are crucial for their biological activities (Shakuntala et al., 2017).
Chemical Reactions and Properties
Sulfonamide compounds, including this compound, participate in various chemical reactions, primarily due to the reactivity of the sulfonamide group. These reactions include sulfonation, amination, and coupling reactions, which are fundamental for modifying the chemical structure and hence the properties of the sulfonamide compounds for targeted applications.
Physical Properties Analysis
The physical properties of sulfonamide compounds, such as solubility, melting point, and stability, are determined by their molecular structure. For instance, the introduction of methoxy groups can influence the solubility and pharmacokinetic properties of these compounds. The detailed physical properties of specific compounds like this compound are critical for their formulation and application in various fields (Rodrigues et al., 2015).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
N-(4-chloro-2-fluorophenyl)-3,4-dimethoxybenzenesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13ClFNO4S/c1-20-13-6-4-10(8-14(13)21-2)22(18,19)17-12-5-3-9(15)7-11(12)16/h3-8,17H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHKBHEJIDZOLOA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)S(=O)(=O)NC2=C(C=C(C=C2)Cl)F)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13ClFNO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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